Cas no 2940955-01-9 (2-(1-Methyltriazol-4-yl)ethanamine;dihydrochloride)

• Product Name: 2-(1-Methyltriazol-4-yl)ethanamine;dihydrochloride
• CAS No: 2940955-01-9
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• CID: 6800643
• PubChem ID: 168432817
• Update Time: 2025-06-20

2-(1-Methyltriazol-4-yl)ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• PS-19009
• 2-(1-methyltriazol-4-yl)ethanamine;dihydrochloride
• 2940955-01-9
• G15215
• 2-(1-METHYLTRIAZOL-4-YL)ETHANAMINE,DIHYDROCHLORIDE
• 2-(1-Methyltriazol-4-yl)ethanamine;dihydrochloride

• Inchi： 1S/C5H10N4.2ClH/c1-9-4-5(2-3-6)7-8-9;;/h4H,2-3,6H2,1H3;2*1H
• InChI Key： CQAIBJGPDSYJEX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=C(CCN)N=N1

Computed Properties

• Exact Mass: 198.0439018g/mol
• Monoisotopic Mass: 198.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(1-Methyltriazol-4-yl)ethanamine;dihydrochloride

Introduction to 2-(1-Methyltriazol-4-yl)ethanamine; Dihydrochloride (CAS No. 2940955-01-9)

2-(1-Methyltriazol-4-yl)ethanamine; dihydrochloride (CAS No. 2940955-01-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MTEA dihydrochloride, is characterized by its unique chemical structure, which includes a 1-methyltriazole moiety attached to an ethylamine backbone. The presence of the dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2-(1-Methyltriazol-4-yl)ethanamine; dihydrochloride is C₆H₁₁N₅·2HCl, with a molecular weight of approximately 203.13 g/mol. Its structure can be represented as:

C6H11N5·2HCl

The synthesis of MTEA dihydrochloride typically involves the reaction of 1-methyl-4-triazole with an appropriate ethylamine derivative, followed by the formation of the dihydrochloride salt. This process has been optimized in several recent studies to achieve high yields and purity, making it accessible for further research and development.

In terms of its physicochemical properties, MTEA dihydrochloride exhibits excellent solubility in water and common organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its high solubility is particularly advantageous for in vitro studies, where it can be easily dissolved and used in various biological assays. Additionally, its stability under different pH conditions and temperatures has been well-documented, ensuring reliable performance in both laboratory and industrial settings.

The biological activity of MTEA dihydrochloride has been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, potentially influencing neurotransmission and neural signaling pathways. These findings have significant implications for the development of new therapeutic agents for neurological disorders, including depression, anxiety, and neurodegenerative diseases.

In addition to its potential as a neurotransmitter modulator, MTEA dihydrochloride has also been explored for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory conditions. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of MTEA dihydrochloride has also been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of MTEA dihydrochloride, several clinical trials are currently underway. These trials aim to assess its potential therapeutic benefits in various disease models and to identify any potential side effects or adverse reactions. Preliminary results from these trials have been promising, with no significant safety concerns reported to date.

In conclusion, 2-(1-Methyltriazol-4-yl)ethanamine; dihydrochloride (CAS No. 2940955-01-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable physicochemical properties, and promising biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of drug discovery in the field.